N,N-Dimethylglycylamidominocycline
N,N-Dimethylglycylamidominocycline
Brand Name:
Vulcanchem
CAS No.:
154445-07-5
VCID:
VC0121608
InChI:
InChI=1S/C27H34N4O8/c1-29(2)11-17(33)28-26(38)20-23(35)21(31(5)6)14-10-12-9-13-15(30(3)4)7-8-16(32)19(13)22(34)18(12)24(36)27(14,39)25(20)37/h7-8,12,14,21,32,34,37,39H,9-11H2,1-6H3,(H,28,33,38)/t12-,14-,21-,27-/m0/s1
SMILES:
CN(C)CC(=O)NC(=O)C1=C(C2(C(CC3CC4=C(C=CC(=C4C(=C3C2=O)O)O)N(C)C)C(C1=O)N(C)C)O)O
Molecular Formula:
C27H34N4O8
Molecular Weight:
542.589
N,N-Dimethylglycylamidominocycline
CAS No.: 154445-07-5
Cat. No.: VC0121608
Molecular Formula: C27H34N4O8
Molecular Weight: 542.589
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 154445-07-5 |
|---|---|
| Molecular Formula | C27H34N4O8 |
| Molecular Weight | 542.589 |
| IUPAC Name | (4S,4aS,5aR,12aR)-4,7-bis(dimethylamino)-N-[2-(dimethylamino)acetyl]-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide |
| Standard InChI | InChI=1S/C27H34N4O8/c1-29(2)11-17(33)28-26(38)20-23(35)21(31(5)6)14-10-12-9-13-15(30(3)4)7-8-16(32)19(13)22(34)18(12)24(36)27(14,39)25(20)37/h7-8,12,14,21,32,34,37,39H,9-11H2,1-6H3,(H,28,33,38)/t12-,14-,21-,27-/m0/s1 |
| Standard InChI Key | XEQNXUPAPCDWFW-DALPMJHXSA-N |
| SMILES | CN(C)CC(=O)NC(=O)C1=C(C2(C(CC3CC4=C(C=CC(=C4C(=C3C2=O)O)O)N(C)C)C(C1=O)N(C)C)O)O |
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